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Compound of Interest

Compound Name: L-Biphenylalanine

Cat. No.: B555396

CAS Number: 155760-02-4

Introduction

L-Biphenylalanine, a non-proteinogenic amino acid, is a derivative of L-phenylalanine
distinguished by the presence of a biphenyl group attached to the phenyl ring. This structural
modification imparts unique properties, making it a valuable building block in medicinal
chemistry and drug discovery. Its increased lipophilicity and potential for pi-stacking interactions
allow for the design of novel peptides and small molecules with enhanced biological activity
and metabolic stability. This technical guide provides an in-depth overview of L-
Biphenylalanine, including its chemical properties, suppliers, and its application in the
development of therapeutic agents, supported by relevant experimental protocols and data.

Chemical and Physical Properties

L-Biphenylalanine is a white to off-white solid with the molecular formula C1sH1sNO2 and a
molecular weight of 241.29 g/mol .[1][2] Key physical and chemical properties are summarized
in the table below.
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Property Value Reference(s)
CAS Number 155760-02-4 [1113114]
Molecular Formula C15H1sNO2 [1]

Molecular Weight 241.29 g/mol [11[2]
Appearance Solid, White to off-white [1]

Melting Point 227-229 °C [3]

Boiling Point 569.2 °C at 760 mmHg [3]

Density 1.19 g/cm3 [3]

Storage Temperature 4°C [3]

Suppliers

L-Biphenylalanine is commercially available from various chemical suppliers. The purity and
available quantities may vary. Researchers should consult the suppliers' websites for the most
current information.

Supplier Purity Available Quantities
Sigma-Aldrich 98% Varies
MedchemExpress >98% 1 g and other sizes
Moldb 98% Varies

ChemicalBook Varies Varies

Applications in Drug Discovery and Development

The incorporation of unnatural amino acids like L-Biphenylalanine is a key strategy in modern
drug design to overcome the limitations of natural peptides, such as poor metabolic stability
and low bioavailability. The biphenyl moiety can enhance binding affinity to target proteins
through hydrophobic and aromatic interactions, and can also improve the pharmacokinetic
profile of a drug candidate.
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While specific research explicitly detailing the biological activity of L-Biphenylalanine-
containing compounds is emerging, the broader class of phenylalanine derivatives has shown
significant promise in various therapeutic areas. A notable example is the development of novel
dipeptides with anti-cancer properties.

Case Study: L-Phenylalanine Dipeptides as Anti-
Prostate Cancer Agents

A recent study focused on the design and synthesis of novel L-phenylalanine dipeptide
derivatives and evaluated their inhibitory effects on prostate cancer cells.[5] One of the lead
compounds, designated 7c, demonstrated significant anti-tumor activity.[5]

Quantitative Biological Data for Compound 7c (an L-Phenylalanine Dipeptide Derivative)[5]

Parameter Cell Line Value

Inhibition Rate (at 3.0 umol/L) PC3 83.72+ 1.72%

Not explicitly stated, but
ICs0 PC3 significant inhibition observed

at pmol/L concentrations

These findings highlight the potential of designing peptides with phenylalanine scaffolds for
cancer therapy. The experimental workflow and methodologies used in this study can serve as
a valuable template for researchers working with L-Biphenylalanine.

Experimental Protocols

The following sections provide a generalized experimental workflow based on methodologies
reported for the synthesis and biological evaluation of L-phenylalanine dipeptide derivatives.[5]
These protocols can be adapted for research involving L-Biphenylalanine.

General Synthesis of L-Phenylalanine Dipeptides

The synthesis of L-phenylalanine dipeptides can be achieved through a multi-step process
involving condensation, hydrolysis, and coupling reactions.[5]
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Dipeptide Synthesis Workflow

Carbodiimide-mediated Mixed anhydride Purification and
condensation condensation Characterization

Click to download full resolution via product page

A diagram illustrating the potential targeting of DUSP1 and TNFSF9 by an L-Biphenylalanine-
containing peptide, leading to anti-cancer effects.

Conclusion

L-Biphenylalanine represents a promising scaffold for the design of novel therapeutic agents.
Its unique structural features offer the potential to enhance the pharmacological properties of
peptides and small molecules. The experimental protocols and findings from research on
related phenylalanine derivatives provide a solid foundation for scientists and drug
development professionals to explore the full therapeutic potential of L-Biphenylalanine.
Further investigation into the specific biological targets and signaling pathways modulated by
L-Biphenylalanine-containing compounds will be crucial for advancing these promising
molecules from the laboratory to clinical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [L-Biphenylalanine: A Technical Guide for Researchers
and Drug Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555396#|-biphenylalanine-cas-number-and-suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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